Cas no 1806398-65-1 (5-Ethyl-2-methylphenylhydrazine)

• Product Name: 5-Ethyl-2-methylphenylhydrazine
• CAS No: 1806398-65-1
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 4797929
• Update Time: 2025-05-22

5-Ethyl-2-methylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-2-methylphenylhydrazine

• Inchi： 1S/C9H14N2/c1-3-8-5-4-7(2)9(6-8)11-10/h4-6,11H,3,10H2,1-2H3
• InChI Key： WEVKXXZOBATTJI-UHFFFAOYSA-N
• SMILES： N(C1C=C(C=CC=1C)CC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• XLogP3: 2.3
• Topological Polar Surface Area: 38

Additional information on 5-Ethyl-2-methylphenylhydrazine

5-Ethyl-2-methylphenylhydrazine (CAS No. 1806398-65-1): A Comprehensive Guide to Properties and Applications

5-Ethyl-2-methylphenylhydrazine (CAS No. 1806398-65-1) is a specialized organic compound with significant potential in various chemical synthesis and pharmaceutical research applications. As a phenylhydrazine derivative, it features unique structural characteristics that make it valuable for intermediate synthesis and material science applications. This article explores its chemical properties, synthesis methods, and emerging applications in modern chemistry.

The molecular structure of 5-Ethyl-2-methylphenylhydrazine contains both ethyl and methyl substituents on the phenyl ring, which influence its reactivity and solubility properties. With a molecular formula of C₉H₁₄N₂, this compound has attracted attention for its potential in developing novel chemical entities and specialty materials. Researchers particularly value its hydrazine moiety for constructing heterocyclic compounds and pharmaceutical intermediates.

Recent trends in green chemistry have spurred interest in 5-Ethyl-2-methylphenylhydrazine as a potential building block for sustainable chemical processes. Its applications extend to dye synthesis, agrochemical development, and advanced material production. The compound's selective reactivity makes it particularly useful for targeted molecular transformations in organic synthesis.

From a market perspective, demand for specialty phenylhydrazine derivatives like 5-Ethyl-2-methylphenylhydrazine has grown steadily, driven by advancements in pharmaceutical research and material science. The compound's CAS number 1806398-65-1 serves as a crucial identifier for researchers and procurement specialists seeking high-purity materials for their projects.

In analytical chemistry, 5-Ethyl-2-methylphenylhydrazine demonstrates interesting characteristics when analyzed by HPLC and mass spectrometry techniques. These analytical methods are essential for quality control in production and for verifying the compound's structural integrity in research applications.

The safety profile of 5-Ethyl-2-methylphenylhydrazine follows standard protocols for handling hydrazine derivatives. Proper laboratory practices including appropriate personal protective equipment are recommended when working with this compound. Storage typically requires controlled environments to maintain stability.

Emerging applications of 5-Ethyl-2-methylphenylhydrazine in bioconjugation chemistry and materials science demonstrate its versatility. Researchers are exploring its potential in developing functionalized surfaces and smart materials with specific responsive properties.

For synthetic chemists, the reactivity patterns of 5-Ethyl-2-methylphenylhydrazine offer numerous possibilities in molecular design. Its ability to participate in condensation reactions and form various nitrogen-containing heterocycles makes it valuable for constructing complex molecular architectures.

The global supply chain for 5-Ethyl-2-methylphenylhydrazine (CAS 1806398-65-1) continues to evolve, with specialized chemical manufacturers offering custom synthesis and scale-up services to meet research and industrial demands. Quality specifications typically focus on purity levels and impurity profiles suitable for intended applications.

Future research directions for 5-Ethyl-2-methylphenylhydrazine may explore its potential in catalysis, energy storage materials, and advanced polymer systems. The compound's unique structural features position it as an interesting candidate for developing next-generation functional materials with tailored properties.